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Compound of Interest

Compound Name: Sodium trifluoroacetate

Cat. No.: B147563

The following guide provides essential safety and logistical information for the proper disposal
of sodium trifluoroacetate (CFsCO2zNa), ensuring the safety of laboratory personnel and the
protection of the environment. Adherence to these procedures is critical due to the compound's
hazardous properties.

Immediate Safety and Handling Precautions

Before handling or disposing of sodium trifluoroacetate, it is imperative to be familiar with its
hazards. This substance is classified as fatal if swallowed and is very toxic to aquatic life with
long-lasting effects.[1][2] It also causes skin and serious eye irritation and may cause
respiratory irritation.[3][4]

Personal Protective Equipment (PPE) and Handling:

» Engineering Controls: Always handle sodium trifluoroacetate in a well-ventilated area,
preferably under a chemical fume hood.[1][5] Ensure that an eyewash station and safety
shower are readily accessible.[4][5]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166
regulations.[1][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[4]
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o Respiratory Protection: Avoid breathing dust.[3][6] If ventilation is inadequate, use a
NIOSH/MSHA-approved respirator.

» General Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not
eat, drink, or smoke in areas where the chemical is used.[1][2] Avoid dust formation during
handling.[1][4]

Step-by-Step Disposal Protocol

Sodium trifluoroacetate is a halogenated organic compound and must be disposed of as
hazardous waste.[1][7][8] Do not dispose of this chemical down the drain or in regular trash.[1]

[31[9]
1. Waste Segregation and Collection:

 |dentify as Halogenated Waste: Sodium trifluoroacetate contains fluorine, a halogen. It
must be segregated into a dedicated "Halogenated Organic Waste" stream.[7][8] Do not mix
with non-halogenated waste, as this significantly increases disposal costs and complexity.[7]
[10]

o Use Appropriate Containers: Collect waste in a designated, leak-proof, and compatible
container with a secure screw-top cap.[7][11] The container must be in good condition.[11]

» Original Containers: Whenever possible, leave the chemical in its original container.[9]
2. Labeling Hazardous Waste:

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste."[10][11]

 List Contents: Clearly list the full chemical name, "Sodium Trifluoroacetate,” on the label.
[11] Avoid using abbreviations or chemical formulas. If it is a mixed waste stream, list all
components.[11]

e Timing: The container must be labeled as soon as the first drop of waste is added.[11]

3. Storage of Waste:
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e Secure Storage: Store waste containers in a designated, well-ventilated, and secure area,
such as a satellite accumulation area or a main hazardous waste storage area.[6] Containers
must be kept tightly closed except when adding waste.[4][11]

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents and strong bases.[1][4]

o Moisture Protection: Sodium trifluoroacetate is hygroscopic; protect it from moisture.[1][5]
4. Arranging for Disposal:

e Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed chemical waste disposal contractor to arrange for pickup and
disposal.

e Regulatory Compliance: Disposal must be conducted through an approved waste disposal
plant and in accordance with all local, regional, and national hazardous waste regulations.[1]
[3][9] Chemical waste generators are responsible for ensuring complete and accurate
classification of the waste.[1][4]

Accidental Spill Management
In the event of a spill, follow these procedures immediately:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.[3]

[6]

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
one.

o Wear Full PPE: Before attempting cleanup, don the appropriate PPE as described above.
e Contain and Clean:

o For solid spills, carefully sweep or shovel the material into a suitable, labeled container for
disposal.[1][6]

o Avoid actions that generate dust.[1][6]
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o Decontaminate: Clean the spill area thoroughly.

o Report: Report the spill to your supervisor and your institution's EH&S department.

o Environmental Protection: Prevent the spilled material from entering drains, sewers, or

groundwater systems.[1][9] If a significant spillage occurs that cannot be contained, local

authorities should be notified.[1]

Chemical and Hazard Data

The following table summarizes key quantitative data for sodium trifluoroacetate for quick

reference.
Parameter Value / Information Source(s)
Chemical Formula C2F3NaO: [3]
Molar Mass 136.005 g-mol—t [12]
Appearance White crystalline powder [51[12]
Melting Point 207 °C (decomposes) [2]
H300 (Fatal if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause
GHS Hazard Statements ) S [2][3]1[12]
respiratory irritation),
H400/H410 (Very toxic to
aquatic life with long lasting
effects)
Acute Oral Toxicity (Rat) LD50: > 5000 mg/kg [3]
EC50 (Algae -

Aquatic Toxicity

Very toxic to aquatic

organisms.[1][2]

Pseudokirchneriella
subcapitata): 237.07 mg/L
(72h)[9]

Disposal Decision Workflow
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The following diagram illustrates the logical steps for the proper management and disposal of

sodium trifluoroacetate waste.

Waste Generated:
Sodium Trifluoroacetate

:

Identify Waste Type

Is it a Halogenated
Organic Compound?

Segregate into
Halogenated Waste Container

Label Container:
'Hazardous Waste'
+ Chemical Name

:

Store Securely in
Designated Area

Contact EH&S or
Licensed Contractor for Pickup

Proper Disposal via
Approved Facility
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Caption: Workflow for the safe disposal of sodium trifluoroacetate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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